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Compound Focus: Alk-IN-28

CAS No.: 1108743-80-1

Cat. No.: S12859145

ALK-IN-28 Core Research Data

The table below summarizes the key quantitative data for ALK-IN-28 from the search results [1].

Property Value | Description

CAS Number 1108743-80-1

Molecular Formula C30H32F2N6O2

Molecular Weight 546.61 g/mol

Biological Activity Anaplastic lymphoma kinase (ALK) inhibitor [1].

ICs0 (KARPAS-299 cells) 0.013 uM (Antiproliferative activity, 72-hour incubation) [1].
Solubility in DMSO 100 mg/mL (182.95 mM) [1].

Experimental Protocols

Here are the detailed methodologies for working with ALK-IN-28 in a research setting.
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In Vitro Stock Solution Preparation [1]

e Calculation: Determine the mass of ALK-IN-28 needed to achieve the desired stock concentration
(e.g., 10 mM, 25 mg/mL).
¢ Solvent: Use DMSO as the solvent. Note that the solubility is 100 mg/mL.
¢ Dissolution: Add the calculated amount of ALK-IN-28 to the appropriate volume of DMSO.
¢ Aid Dissolution: Use a brief ultrasonic bath to ensure the compound is fully dissolved if necessary.
¢ Aliquoting and Storage: Aliquot the stock solution into single-use vials to avoid repeated freeze-
thaw cycles.
o Storage: Store at -80°C for 6 months or -20°C for 1 month.

In Vivo Dosing Solution Preparation [1]

The following protocol yields a clear solution suitable for in vivo studies. Prepare fresh on the day of use.

Component Volume Final Proportion
ALK-IN-28 in DMSO (25 mg/mL stock) 100 pL 10%

PEG 300 400 pL 40%

Tween 80 50 pL 5%

Saline (0.9% NacCl) 450 pL 45%

Preparation Steps:

e Add 100 pL of the DMSO stock solution to 400 pL of PEG 300. Mix evenly.
e Add 50 pL of Tween-80 to the mixture. Mix evenly.
e Add 450 pL of Saline to adjust the total volume to 1 mL. Mix thoroughly.

ALK Signaling Pathway in Cancer

The diagram below illustrates the key signaling pathways driven by oncogenic ALK, based on context from

the search results [2] [3]. Targeting this pathway with inhibitors like ALK-IN-28 disrupts these signals.
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ALK Signaling Pathway in Cancer
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Diagram: Oncogenic ALK fusion proteins drive dimerization and constitutive activation, triggering multiple
downstream pathways that promote cancer cell proliferation and survival [2] [3]. ALK inhibitors block this

signaling cascade.

Technical Support Center Framework

Since specific FAQs for ALK-IN-28 were not available, here is a framework you can use to build this

section, based on common laboratory challenges.

¢ Q1: What is the recommended storage condition for ALK-IN-28 powder?

o A: The solid powder should be stored at -20°C for up to 3 years or at 4°C for up to 2 years [1].
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¢ Q2: My stock solution precipitates after thawing. How can I resolve this?

o A: Ensure the solution is warmed to room temperature and vortexed thoroughly. If precipitation
persists, briefly sonicate the solution in a water bath sonicator. Always check the solubility limits
and avoid using solvents other than those recommended [1].

¢ Q3: The biological activity of my compound seems diminished in cell assays. What should I

check?

o A: First, verify the integrity of your stock solution by checking for precipitation or contamination.
Ensure you are using a cell line known to be sensitive to ALK inhibition, such as the KARPAS-
299 anaplastic large cell lymphoma (ALCL) line, which has a reported ICso of 0.013 uM [1].
Confirm that your assay duration is sufficient (e.g., 72 hours for antiproliferative assays) [1].

e Q4: Are there known off-targets for ALK-IN-28?

o A: While the search results do not list specific off-targets for ALK-IN-28, related pyrimidine-
based ALK inhibitors are known to promote the degradation of other kinases like Aurora A, FAK
(PTK2), FER, and RSK1 (RPS6KAL1) [2]. Researchers should design experiments with
appropriate controls to account for potential off-target effects.

A Note on Building Your Resource

The most reliable troubleshooting information often comes from direct experimental experience. To build a

more comprehensive guide, I suggest:

e Consulting Primary Literature: Deeply reading the original research article (PMID: 27003761) cited
for ALK-IN-28 may provide more context on its use and potential issues [1].

¢ Establishing Internal Logs: Documenting any problems encountered and solutions found in your
own lab is invaluable for creating relevant FAQs.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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